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Compound of Interest

Compound Name: 4-Benzyl-4-hydroxypiperidine

Cat. No.: B046229 Get Quote

CAS Number: 51135-96-7

This technical guide provides an in-depth overview of 4-benzyl-4-hydroxypiperidine, a

versatile heterocyclic compound with significant applications in medicinal chemistry and drug

development. This document is intended for researchers, scientists, and professionals in the

pharmaceutical and chemical industries, offering comprehensive information on its chemical

properties, synthesis, biological significance, and commercial availability.

Chemical and Physical Properties
4-Benzyl-4-hydroxypiperidine is a white to cream-colored crystalline powder. Its chemical

structure consists of a piperidine ring substituted at the 4-position with both a benzyl group and

a hydroxyl group. This unique arrangement of functional groups makes it a valuable

intermediate for the synthesis of more complex molecules.[1]
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Property Value Reference

Molecular Formula C₁₂H₁₇NO [2]

Molecular Weight 191.27 g/mol [2]

Appearance
White to cream crystals or

powder
[1]

CAS Number 51135-96-7 [2]

IUPAC Name 4-benzylpiperidin-4-ol [3]

SMILES
OC1(CC2=CC=CC=C2)CCNC

C1
[2]

InChI Key
KJZBZOFESQSBCV-

UHFFFAOYSA-N
[2]

Assay (GC) ≥96.0% [1]

Water Content ≤2.5% [1]

Synthesis
A common method for the synthesis of 4-benzyl-4-hydroxypiperidine and its derivatives is the

Mannich reaction. This one-pot three-component condensation reaction involves an aromatic

aldehyde, an amine, and a ketone.

Representative Experimental Protocol: Mannich
Reaction
The following is a representative protocol for the synthesis of a 4-benzyl-4-hydroxypiperidine
derivative, based on established methodologies.

Materials:

Aromatic aldehyde (e.g., benzaldehyde)

Ketone (e.g., acetone)
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Ammonium acetate or a primary amine

Ethanol

Hydrochloric acid

Sodium hydroxide

Diethyl ether

Procedure:

A mixture of the aromatic aldehyde, ketone, and ammonium acetate is dissolved in ethanol.

The reaction mixture is stirred at room temperature for a specified period, typically several

hours to a day.

The progress of the reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The residue is dissolved in water and acidified with hydrochloric acid.

The aqueous layer is washed with diethyl ether to remove unreacted starting materials.

The aqueous layer is then basified with a sodium hydroxide solution to precipitate the

product.

The solid product is collected by filtration, washed with water, and dried.

Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,

ethanol/water).

Analytical Data
The structure and purity of 4-benzyl-4-hydroxypiperidine are typically confirmed using

spectroscopic methods.
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¹H NMR and ¹³C NMR: High-resolution NMR spectroscopy is used to elucidate the chemical

structure. A study on a series of 4-benzyl-4-hydroxypiperidines reported their

characterization by ¹H and ¹³C NMR spectra in CDCl₃. The chemical shifts can be influenced

by the solvent used for analysis.

Gas Chromatography (GC): GC is often used to determine the purity of the compound, with

assays typically showing ≥96.0% purity.[1]

Biological Significance and Applications
4-Benzyl-4-hydroxypiperidine serves as a crucial building block in the synthesis of various

pharmacologically active compounds.[1] Its derivatives have shown potential as therapeutic

agents, particularly as histamine H3 receptor antagonists.[4][5]

Histamine H3 Receptor Antagonism
The histamine H3 receptor is a presynaptic autoreceptor that modulates the release of

histamine and other neurotransmitters in the central nervous system.[6][7] Antagonists of the

H3 receptor are of significant interest for the treatment of various neurological and psychiatric

disorders, including cognitive impairment, Alzheimer's disease, and attention deficit

hyperactivity disorder (ADHD), by enhancing neurotransmitter release.[6][7] Derivatives of 4-
benzyl-4-hydroxypiperidine have been synthesized and evaluated for their affinity and

antagonist activity at the human H3 receptor.[5]

Below is a diagram illustrating the general signaling pathway of the histamine H3 receptor and

the role of antagonists.
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Histamine H3 Receptor Signaling Pathway and Antagonist Action

Commercial Suppliers
4-Benzyl-4-hydroxypiperidine is available from various chemical suppliers. The following

table provides a list of some suppliers. Note that availability and purity may vary.

Supplier Product Name Purity CAS Number

Thermo Scientific

Chemicals

4-Benzyl-4-

hydroxypiperidine
97% 51135-96-7

Sigma-Aldrich

4-BENZYL-4-

HYDROXYPIPERIDIN

E

- 51135-96-7

Fisher Scientific
4-Benzyl-4-

hydroxypiperidine
97% 51135-96-7

It is important to note that some suppliers may list the isomeric compound N-benzyl-4-

hydroxypiperidine (CAS 4727-72-4), which has a different chemical structure and properties.
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Researchers should verify the CAS number to ensure they are purchasing the correct

compound.

Experimental Workflows
The utilization of 4-benzyl-4-hydroxypiperidine in drug discovery typically follows a structured

workflow, from initial synthesis to biological evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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